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Compound of Interest

Compound Name: 2-Fluorobenzaldehyde chloride

Cat. No.: B14764370

Get Quote

Standard Operating Procedure: Handling 2-
Fluorobenzaldehyde Chloride
Technical Note & Protocol Guide

Part 1: Compound Identity & Critical Disambiguation
CRITICAL SAFETY NOTICE: The nomenclature "2-Fluorobenzaldehyde chloride" is

chemically ambiguous and historically used as a synonym for 2-Fluorobenzal chloride.

However, it is frequently confused with 2-Fluorobenzoyl chloride due to the similarity in name

and application in drug discovery.

Before proceeding, verify your CAS number to select the correct protocol.
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Feature
Target Compound (Primary

Topic)
Common Confusion

Common Name 2-Fluorobenzal chloride 2-Fluorobenzoyl chloride

Synonyms

2-Fluorobenzaldehyde

chloride; 1-(Dichloromethyl)-2-

fluorobenzene;

-Dichloro-2-fluorotoluene

2-Fluoro-benzenecarbonyl

chloride; o-Fluorobenzoyl

chloride

CAS Number

Structure
Ph(2-F)-CH-Cl

(Gem-dichloride)
Ph(2-F)-CO-Cl (Acid Chloride)

Primary Hazard
Lachrymator, Corrosive,

Moisture Sensitive

Corrosive, Reacts violently

with water

Application
Precursor to aldehydes,

acetals, and heterocycles

Amide coupling, Friedel-Crafts

acylation

This SOP focuses on the handling and application of 2-Fluorobenzal chloride (CAS 320-65-0),

consistent with the specific "aldehyde chloride" nomenclature provided.

Part 2: Technical Guide & Protocols
1. Chemical Properties & Reactivity Profile
2-Fluorobenzal chloride is a bifunctional electrophile. Unlike simple alkyl halides, the gem-

dichloro moiety at the benzylic position is highly reactive toward nucleophiles, particularly water

and amines.

Hydrolytic Instability: Rapidly hydrolyzes in the presence of moisture to release 2-

Fluorobenzaldehyde and Hydrochloric Acid (HCl) gas.

Mechanism:[1][2][3]

Lachrymatory Potential: High. The compound alkylates TRPA1 channels in sensory nerves,

causing severe eye and respiratory irritation even at low ppm.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://prepchem.com/2-fluorobenzoyl-chloride/
https://ns1.almerja.com/reading.php?idm=122522
http://phasetransfercatalysis.com/ptc_tip/ptc-reaction-of-thionyl-chloride-valuable-reader-input/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability: Generally stable up to 150°C under anhydrous conditions, but trace metal

salts (Fe, Al) can catalyze polymerization or decomposition.

2. Storage & Handling SOP
Objective: Prevent hydrolysis and exposure to lachrymatory vapors.

A. Engineering Controls

Primary Containment: All handling must occur within a certified Chemical Fume Hood or

Glove Box.

Ventilation: Ensure face velocity > 100 fpm.

Scrubbing: Reactions generating significant HCl (e.g., hydrolysis or nucleophilic substitution)

should be vented through a dilute NaOH scrubber.

B. Personal Protective Equipment (PPE)

Respiratory: If working outside a glove box, a full-face respirator with Acid Gas/Organic

Vapor (AG/OV) cartridges is mandatory.

Dermal: Double-gloving strategy.

Inner: Nitrile (4 mil).

Outer: Laminate film (Silver Shield/4H) or thick Butyl rubber. Standard nitrile is permeable

to benzylic halides over time.

C. Storage Protocol

Store in a tightly sealed container under an inert atmosphere (Nitrogen/Argon).

Temperature: 2–8°C (Refrigerated) is recommended to minimize vapor pressure, though

chemically stable at RT.

Segregation: Store away from strong oxidizers, bases (amines), and water.

3. Experimental Protocols
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Context: Commercial 2-fluorobenzaldehyde often oxidizes to the benzoic acid. This protocol

generates fresh, acid-free aldehyde from the chloride precursor.

Reagents:

2-Fluorobenzal chloride (1.0 equiv)[1][4]

Water (5.0 equiv)

Calcium Carbonate (

) or Sodium Acetate (2.2 equiv) - Acid Scavenger

Solvent: 1,4-Dioxane or THF (Optional, for solubility)

Step-by-Step:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, internal thermometer, and

addition funnel. Connect the condenser outlet to a base scrubber (10% NaOH).

Charging: Add water, solvent, and acid scavenger (

) to the flask. Heat to 60°C.

Addition: Add 2-Fluorobenzal chloride dropwise over 30 minutes. Note: Exothermic reaction.

Reaction: Reflux at 90–100°C for 2–4 hours. Monitor by TLC (Hexane/EtOAc) or GC-MS.

Workup:

Cool to RT. Filter off inorganic salts.

Extract with Dichloromethane (DCM).

Wash organic layer with saturated

(to remove trace acid) and Brine.

Dry over
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and concentrate in vacuo.

Purification: Distillation under reduced pressure (if high purity is required).

Context: Direct conversion to acetals without passing through the aldehyde, useful for

protecting group strategies in drug synthesis.

Reagents:

2-Fluorobenzal chloride (1.0 equiv)[1][4]

Ethylene Glycol (1.2 equiv)

Base: Potassium Carbonate (

, anhydrous, 2.5 equiv)

Solvent: DMF or DMSO (Anhydrous)

Step-by-Step:

Preparation: Flame-dry glassware and purge with Nitrogen.

Dissolution: Dissolve 2-Fluorobenzal chloride in anhydrous DMF.

Addition: Add

followed by Ethylene Glycol.

Heating: Heat to 100°C for 6–12 hours.

Quench: Pour into ice-water mixture.

Extraction: Extract with Ethyl Acetate (

). Wash efficiently with water to remove DMF.

Part 3: Visualization & Logic
1. Reactivity & Workflow Diagram
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The following diagram illustrates the divergent reactivity pathways for 2-Fluorobenzal chloride

and the critical safety checkpoints.

Safety Controls

2-Fluorobenzal Chloride
(CAS 320-65-0)

HAZARD: Lachrymator
Release of HCl

Exposure

+ H2O / Base
(Hydrolysis)

+ Primary Amine
(Condensation)

+ Diol / Base
(Substitution)

NaOH Scrubber

Product A:
2-Fluorobenzaldehyde

- 2 HCl

Product B:
Schiff Base / Imine

(via Aldehyde in situ)

Anhydrous Conditions

Product C:
Cyclic Acetal

Base mediated

Fume Hood

Click to download full resolution via product page

Caption: Divergent synthetic pathways for 2-Fluorobenzal chloride showing hydrolysis (top),

imine formation (middle), and acetal protection (bottom), with integrated safety controls.

2. Quantitative Data Summary: Physical Properties
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Property Value Relevance to Protocol

Molecular Weight 179.02 g/mol Calculation of stoichiometry.

Boiling Point 224°C (at 760 mmHg)

High boiling point allows high-

temp reactions without

pressure vessels.

Density 1.3 g/mL
Denser than water; sinks in

aqueous extractions.

Flash Point 79°C
Combustible. Use non-

sparking tools.

Solubility Soluble in DCM, THF, Toluene
Use these solvents for

anhydrous transfers.

Part 4: References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 67683, 2-Fluorobenzal chloride. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14764370/docs#standard-operating-procedure-for-
handling-2-fluorobenzaldehyde-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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